Cas no 282104-39-6 ({3-[((1R)-1-phenylethyl)amino]propyl}benzylamine)

• Product Name: {3-[((1R)-1-phenylethyl)amino]propyl}benzylamine
• CAS No: 282104-39-6
• MF: C₁₈H₂₄N₂
• MW: 268.396564483643
• CID: 2847529
• PubChem ID: 7022293
• Update Time: 2025-04-21

{3-[((1R)-1-phenylethyl)amino]propyl}benzylamine Chemical and Physical Properties

Names and Identifiers

• DTXSID90427429
• AKOS024276816
• {3-[((1R)-1-phenylethyl)amino]propyl}benzylamine
• 282104-39-6
• N(1)-BENZYL-N(3)-(1-PHENYLETHYL)-1,3-PROPANEDIAMINE
• ST016947

• Inchi： 1S/C18H24N2/c1-16(18-11-6-3-7-12-18)20-14-8-13-19-15-17-9-4-2-5-10-17/h2-7,9-12,16,19-20H,8,13-15H2,1H3/t16-/m1/s1
• InChI Key： DPNYTCRMUJTUIZ-MRXNPFEDSA-N
• SMILES： N(CCCNCC1C=CC=CC=1)[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.193948774Da
• Monoisotopic Mass: 268.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.1Ų